Cas no 7702-51-4 ( )

• Product Name: &nbsp
• CAS No: 7702-51-4
• MF: C₃H₁₀O₆P₂
• MW: 204.055423259735
• CID: 983128
• PubChem ID: 437081
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• zinc,3-phosphonopropylphosphonic acid
• P2304
• SCHEMBL182326
• Q63390499
• PD179190
• Propane-1,3-Diylbis(Phosphonic Acid)
• NSC-757130
• A912923
• 3-phosphonopropylphosphonic acid
• T72494
• propane-1,3-diphosphonic acid
• NSC757130
• 7702-51-4
• CHEMBL1230579
• BDBM50326711
• 7PA
• 1,3-propanediphosphonic acid
• CS-0362605
• 1,3-PropylenediphosphonicAcid
• 1,3-Propylenediphosphonic Acid
• 1,3-Propanediyldiphosphonic acid
•  

• Inchi： 1S/C3H10O6P2/c4-10(5,6)2-1-3-11(7,8)9/h1-3H2,(H2,4,5,6)(H2,7,8,9)
• InChI Key： PUVMVPFLXCHEOY-UHFFFAOYSA-N
• SMILES： P(CCCP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 203.9953
• Monoisotopic Mass: 203.99526203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06
• LogP: -0.27060